Cas no 202480-67-9 ((2,4-Dichlorophenoxy-d3)acetic Acid)

• Product Name: (2,4-Dichlorophenoxy-d3)acetic Acid
• CAS No: 202480-67-9
• Molecular Formula: C₈H₃CL₂D₃O₃
• Molecular Weight: 224.05600
• CID: 254052
• PubChem ID: 329769560

(2,4-Dichlorophenoxy-d3)acetic Acid Properties

Names and Identifiers

• Acetic acid,(4,6-dichlorophenoxy-2,3,5-d3)- (9CI)
• 2,4-Dichlorophenoxy-3,5,6-d3-acetic Acid
• 2,4,6-COLLIDINE
• 2,4-Dichlorophenoxy-3,5,6-d3-acetic Acid100µg
• (2,4-Dichlorophenoxy-d3)acetic acid
• 2,4-D-d3
• (4,6-Dichlorophenoxy-2,3,5-d3)-acetic acid
• (4,6-Dichlorophenoxy-2,3,5-d3)-acetic acid, analytical standard
• F90751
• Acetic acid, (4,6-dichlorophenoxy-2,3,5-d3)-
• 2-(2, 4-dichloro-3, 5, 6-trideuteriophenoxy)acetic acid
• 202480-67-9
• 2-(2,4-dichloro-3,5,6-trideuteriophenoxy)acetic acid
• 2,4-D D3 100 microg/mL in Acetone
• CID 12271480
• 2,4-D D3
• Acetic acid, (4,6-dichlorophenoxy-2,3,5-d3)- (9CI); 2,4-D D3; (2,4-Dichloro-3,5,6-trideuteriophenoxy)acetic Acid
• DTXSID301027985
• CS-0566660
• HY-18572S1

• MDL： MFCD00142820
• InChIKey： OVSKIKFHRZPJSS-CBYSEHNBSA-N
• Inchi： InChI=1S/C8H6Cl2O3/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)/i1D,2D,3D
• SMILES： OC(COC1=C(Cl)C([2H])=C(Cl)C([2H])=C1[2H])=O

Computed Properties

• Exact Mass: 222.98800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 222.9882297g/mol
• Heavy Atom Count: 13
• Complexity: 186
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.45680
• PSA: 46.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates